Cas no 79700-75-7 (Pyrrolidine,1-[1-[[(1-ethynylcyclohexyl)oxy]methyl]-2-(2-methylpropoxy)ethyl]-)

Pyrrolidine,1-[1-[[(1-ethynylcyclohexyl)oxy]methyl]-2-(2-methylpropoxy)ethyl]- structure
79700-75-7 structure
Product Name:Pyrrolidine,1-[1-[[(1-ethynylcyclohexyl)oxy]methyl]-2-(2-methylpropoxy)ethyl]-
CAS No:79700-75-7
MF:C19H33NO2
MW:307.470825910568
CID:571646
PubChem ID:3061733
Update Time:2025-04-19

Pyrrolidine,1-[1-[[(1-ethynylcyclohexyl)oxy]methyl]-2-(2-methylpropoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine,1-[1-[[(1-ethynylcyclohexyl)oxy]methyl]-2-(2-methylpropoxy)ethyl]-
    • Pyrrolidine, 1-(1-((1-ethynylcyclohexyl)oxy)-2-(2-methylpropoxy)ethyl) -
    • 1-[1-(1-ethynylcyclohexyl)oxy-3-(2-methylpropoxy)propan-2-yl]pyrrolidine
    • 79700-75-7
    • 1-{1-[(1-ETHYNYLCYCLOHEXYL)OXY]-3-(2-METHYLPROPOXY)PROPAN-2-YL}PYRROLIDINE
    • 1-(1-((1-Ethynylcyclohexyl)oxy)-2-(2-methylpropoxy)ethyl)pyrrolidine
    • Pyrrolidine, 1-(1-((1-ethynylcyclohexyl)oxy)-2-(2-methylpropoxy)ethyl)-
    • DTXSID501000676
    • Inchi: 1S/C19H33NO2/c1-4-19(10-6-5-7-11-19)22-16-18(15-21-14-17(2)3)20-12-8-9-13-20/h1,17-18H,5-16H2,2-3H3
    • InChI Key: RVXKHDFKTKLNPY-UHFFFAOYSA-N
    • SMILES: O(CC(COCC(C)C)N1CCCC1)C1(C#C)CCCCC1

Computed Properties

  • Exact Mass: 307.251129
  • Monoisotopic Mass: 307.251129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7
  • XLogP3: 3.6

Experimental Properties

  • Density: 0.99
  • Boiling Point: 385.8°C at 760 mmHg
  • Flash Point: 103.6°C
  • Refractive Index: 1.501
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